Cas no 890953-30-7 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide
• CAS No: 890953-30-7
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 6377151
• PubChem ID: 7502910
• Update Time: 2025-10-12

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide
• 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-[(2-methoxyphenyl)methyl]acetamide
• F1899-1465
• 890953-30-7
• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide
• AB00677673-01
• AKOS024618629
• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C21H19N3O4S/c1-26-17-5-3-2-4-15(17)11-22-20(25)12-29-21-9-7-16(23-24-21)14-6-8-18-19(10-14)28-13-27-18/h2-10H,11-13H2,1H3,(H,22,25)
• InChI Key： XJAGZMHDLHNAQL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC3=C(C=2)OCO3)N=N1)CC(NCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide

Introduction to Compound with CAS No. 890953-30-7 and Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide

The compound with the CAS number 890953-30-7 and the product name 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique combination of heterocyclic scaffolds and functional groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound in question features a pyridazine core, which is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a benzodioxol moiety further enhances its potential bioactivity by providing additional binding sites and improving solubility. This structural feature is particularly relevant in the context of developing treatments for neurological disorders, where benzodioxol derivatives have shown promise.

The N-(2-methoxyphenyl)methylacetamide moiety adds another layer of complexity to the molecule, contributing to its overall pharmacokinetic properties. This group is known to enhance metabolic stability and bioavailability, which are critical factors in the design of effective pharmaceuticals. The sulfanyl group at the 3-position of the pyridazine ring introduces a polar region that can facilitate interactions with polar biological targets, potentially enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The compound with CAS No. 890953-30-7 exhibits characteristics that make it suitable for such an approach. Its ability to interact with multiple targets or modulate different pathways simultaneously could lead to more comprehensive therapeutic effects. For instance, preliminary research suggests that this compound may have inhibitory activity against certain enzymes implicated in inflammation and oxidative stress, which are key mechanisms in various chronic diseases.

The benzodioxol ring is particularly noteworthy due to its presence in several FDA-approved drugs used for conditions such as anxiety and epilepsy. The structural similarity between these drugs and the target compound suggests that it may share similar mechanisms of action or exhibit comparable therapeutic effects. However, further research is needed to fully elucidate its pharmacological profile and potential applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex heterocyclic framework. The introduction of the N-(2-methoxyphenyl)methylacetamide group is particularly challenging but crucial for achieving the desired pharmacological properties.

In terms of pharmacokinetics, the compound's solubility and stability are critical factors that determine its suitability for clinical use. Preliminary data indicate that it exhibits good solubility in both water and organic solvents, which facilitates formulation into various dosage forms. Additionally, its stability under different storage conditions suggests that it could be a viable candidate for long-term clinical trials.

The potential applications of this compound span across multiple therapeutic areas. Its structural features suggest activity against neurological disorders, where benzodioxol derivatives have shown promise in preclinical studies. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug development. The integration of computational modeling and high-throughput screening technologies will accelerate the identification of novel derivatives with enhanced bioactivity and improved pharmacokinetic profiles. This compound serves as a testament to the power of combinatorial chemistry and rational drug design in creating innovative therapeutic agents.

In conclusion, the compound with CAS No. 890953-30-7 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its pyridazine core, benzodioxol moiety, and N-(2-methoxyphenyl)methylacetamide group collectively contribute to its multifunctional nature, making it a promising candidate for further investigation in drug discovery and development. As research progresses, this compound has the potential to contribute to treatments for various diseases by modulating key biological pathways.